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Abstract

This technical guide provides a comprehensive overview of the ammonium lactate-water
system, with a focus on its phase diagram. While extensive experimental data for this specific
system is not readily available in public literature, this document synthesizes known physical
properties and analogous systems to present a representative phase diagram. Detailed
experimental protocols for determining the solid-liquid equilibria are provided to enable
researchers to generate precise data. This guide is intended to be a valuable resource for
professionals in research, development, and formulation who work with ammonium lactate in
agueous solutions.

Introduction

Ammonium lactate, the ammonium salt of lactic acid, is a widely used compound in the
pharmaceutical and cosmetic industries, primarily for its moisturizing and keratolytic properties.
[1] Understanding its behavior in aqueous solutions is critical for formulation development,
stability testing, and process design. The phase diagram of the ammonium lactate-water
system, which describes the physical state of the mixture at different temperatures and
concentrations, is a fundamental tool for these applications. This guide outlines the key
features of this binary system, provides methodologies for its experimental determination, and
presents a representative phase diagram based on the expected behavior of a highly soluble
salt in water.
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Data Presentation

Due to the limited availability of specific experimental data for the entire concentration and
temperature range of the ammonium lactate-water system, the following tables include both
known physical properties and illustrative data for the solid-liquid equilibria. The illustrative data
is based on the typical behavior of highly water-soluble salts and should be confirmed by

experimental measurement.

Table 1: Physical Properties of Ammonium Lactate

Property Value Reference
Molecular Formula C3H9NOs3 [2]
Molecular Weight 107.11 g/mol [2]

Melting Point 91-94 °C

Appearance White solid or liquid

Solubility in Water Very soluble [3]

Table 2: lllustrative Solid-Liquid Equilibrium Data for the Ammonium Lactate-Water System

Disclaimer: The following data is illustrative and intended to represent the expected phase
behavior. Experimental verification is required for precise values.
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Composition (wt% Composition (wt%
Temperature (°C) Ammonium Lactate) - Ammonium Lactate) -
Liquidus (Freezing Point) Liquidus (Solubility)

0 0

-5 15

-10 28

-15 38

-20 (Eutectic Point) 45 45
0 - 50
10 - 55
20 - 60
30 - 65
40 - 70
50 - 75
60 - 80
70 - 85
80 - 90
91-94 - 100

Experimental Protocols

The determination of the phase diagram for the ammonium lactate-water system involves two
primary sets of experiments: measuring the freezing point depression of water as a function of
ammonium lactate concentration, and determining the solubility of ammonium lactate in
water at various temperatures.

Determination of the Freezing Point Curve (Cryoscopy)
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The freezing point of aqueous solutions of ammonium lactate can be determined using a
cooling curve method or by differential scanning calorimetry (DSC).

Method 1: Cooling Curve Method

e Sample Preparation: Prepare a series of ammonium lactate solutions in deionized water
with known concentrations (e.g., 5, 10, 20, 30, 40, 50 wt%).

o Apparatus: A well-insulated vessel (e.g., a Dewar flask) equipped with a sensitive
temperature probe (e.g., a platinum resistance thermometer or a digital thermometer with a
resolution of at least 0.1°C) and a stirrer. A cooling bath (e.g., ice-salt mixture or a cryostat) is
also required.

e Procedure: a. Place a known volume of the ammonium lactate solution into the insulated
vessel. b. Immerse the vessel in the cooling bath to initiate cooling. c. Continuously stir the
solution and record the temperature at regular intervals (e.g., every 30 seconds). d. Plot the
temperature as a function of time. The freezing point is the temperature at which the cooling
rate changes due to the latent heat of fusion of ice. This will appear as a plateau or a point of
inflection in the cooling curve. e. Repeat the measurement for each concentration.

Method 2: Differential Scanning Calorimetry (DSC)
o Sample Preparation: Prepare solutions of varying concentrations as described above.
o Apparatus: A calibrated Differential Scanning Calorimeter.

e Procedure: a. Accurately weigh a small amount (typically 5-10 mg) of the solution into a DSC
pan and hermetically seal it. b. Place the sample pan and an empty reference pan into the
DSC cell. c. Cool the sample at a controlled rate (e.g., 1-5°C/min) to a temperature below the
expected freezing point. d. The onset of the exothermic peak corresponding to the freezing
of water is taken as the freezing point. e. Repeat for all concentrations.

Determination of the Solubility Curve

The solubility of ammonium lactate in water can be determined using the isothermal
equilibrium method.
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o Sample Preparation: Prepare supersaturated solutions of ammonium lactate in deionized
water at various temperatures.

e Apparatus: A temperature-controlled water bath or shaker, sealed glass vials, a filtration
system (e.g., syringe filters), and an analytical method to determine the concentration of
ammonium lactate.

e Procedure: a. Place an excess amount of solid ammonium lactate into sealed vials
containing deionized water. b. Place the vials in the temperature-controlled bath and agitate
them for a sufficient time to reach equilibrium (typically 24-48 hours). c. After equilibrium is
reached, allow the solid to settle. d. Carefully extract a sample of the clear supernatant liquid
using a pre-heated or pre-cooled syringe to the same temperature as the bath to avoid
precipitation. e. Filter the sample to remove any remaining solid particles. f. Determine the
concentration of ammonium lactate in the filtrate using a suitable analytical method. g.
Repeat this procedure for a range of temperatures (e.g., 0, 10, 20, 30, 40, 50, 60, 70, 80°C).

Analytical Methods for Concentration Determination

The concentration of ammonium lactate in the aqueous samples can be determined by
various analytical techniques.

e High-Performance Liquid Chromatography (HPLC): An HPLC system with a suitable column
(e.g., an ion-exchange or reversed-phase column) and a refractive index or conductivity
detector can be used to quantify lactate.

o Enzymatic Assay: The lactate concentration can be determined using a specific lactate
oxidase or lactate dehydrogenase enzymatic assay kit, which produces a colorimetric or
fluorometric signal proportional to the lactate concentration.

e lon Chromatography: The ammonium ion concentration can be determined using an ion
chromatograph with a cation-exchange column and a conductivity detector.

« Titration: The ammonium concentration can be determined by a formal titration method after
the addition of formaldehyde.

Mandatory Visualization
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The following diagram represents the expected phase behavior of the ammonium lactate-
water system based on the principles of solid-liquid equilibria for highly soluble salts.

Caption: Representative phase diagram for the ammonium lactate-water system.

Conclusion

This technical guide provides a foundational understanding of the phase diagram of the
ammonium lactate-water system. While a complete, experimentally verified diagram is not
currently in the public domain, the provided information on the expected behavior, along with
detailed experimental protocols, empowers researchers and formulation scientists to generate
the specific data required for their applications. The representative diagram serves as a useful
conceptual tool for predicting the physical state of ammonium lactate solutions under various
conditions, thereby aiding in the development of stable and effective pharmaceutical and
cosmetic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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